Cas no 1261920-50-6 (5-(3-Acetylphenyl)-3-trifluoromethoxyphenol)

• Product Name: 5-(3-Acetylphenyl)-3-trifluoromethoxyphenol
• CAS No: 1261920-50-6
• MF: C₁₅H₁₁F₃O₃
• MW: 296.241255044937
• MDL: MFCD18316280
• CID: 2763543
• PubChem ID: 53222003
• Update Time: 2025-10-28

5-(3-Acetylphenyl)-3-trifluoromethoxyphenol Chemical and Physical Properties

Names and Identifiers

• MFCD18316280
• 1-[3'-Hydroxy-5'-(trifluoromethoxy)[1,1'-biphenyl]-3-yl]ethan-1-one
• DTXSID10686591
• 5-(3-Acetylphenyl)-3-trifluoromethoxyphenol, 95%
• 5-(3-ACETYLPHENYL)-3-TRIFLUOROMETHOXYPHENOL
• 1261920-50-6
• 5-(3-Acetylphenyl)-3-trifluoromethoxyphenol

• MDL： MFCD18316280
• Inchi： 1S/C15H11F3O3/c1-9(19)10-3-2-4-11(5-10)12-6-13(20)8-14(7-12)21-15(16,17)18/h2-8,20H,1H3
• InChI Key： VHWGBFVQJDZBNV-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=CC(=C1)C1C=CC=C(C(C)=O)C=1)O)(F)F

Computed Properties

• Exact Mass: 296.066
• Monoisotopic Mass: 296.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 4.1

Additional information on 5-(3-Acetylphenyl)-3-trifluoromethoxyphenol

Introduction to 5-(3-Acetylphenyl)-3-trifluoromethoxyphenol (CAS No. 1261920-50-6)

5-(3-Acetylphenyl)-3-trifluoromethoxyphenol, identified by its CAS number 1261920-50-6, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in drug discovery and development. The structural features of this molecule, particularly the presence of both acetyl and trifluoromethoxy groups, contribute to its unique chemical properties and potential applications in medicinal chemistry.

The compound’s molecular structure consists of a phenolic core substituted with an acetyl group at the 3-position and a trifluoromethoxy group at the 5-position. This arrangement imparts specific electronic and steric properties that influence its interactions with biological targets. The acetyl group can participate in hydrogen bonding and hydrophobic interactions, while the trifluoromethoxy group introduces electron-withdrawing effects, enhancing the molecule’s lipophilicity and metabolic stability. These characteristics make 5-(3-Acetylphenyl)-3-trifluoromethoxyphenol a versatile scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in developing small molecules that can modulate biological pathways associated with various diseases. The phenolic compounds, including derivatives like 5-(3-Acetylphenyl)-3-trifluoromethoxyphenol, have shown potential in targeting inflammatory pathways, enzyme inhibition, and antioxidant activities. Current research is focusing on understanding how these compounds interact with specific proteins and enzymes, which could lead to the development of new treatments for conditions such as cancer, neurodegenerative diseases, and metabolic disorders.

One of the most compelling aspects of 5-(3-Acetylphenyl)-3-trifluoromethoxyphenol is its potential as a lead compound for drug development. The combination of the acetyl and trifluoromethoxy groups provides a rich chemical space for structural modifications, allowing researchers to optimize potency, selectivity, and pharmacokinetic profiles. High-throughput screening (HTS) and virtual screening techniques have been employed to identify derivatives of this compound that exhibit enhanced biological activity. These efforts have led to the discovery of several promising candidates that are being further investigated in preclinical studies.

The pharmacological properties of 5-(3-Acetylphenyl)-3-trifluoromethoxyphenol have been explored in various in vitro and in vivo models. Studies have demonstrated its ability to inhibit key enzymes involved in inflammatory responses, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). Additionally, the compound has shown antioxidant effects by scavenging reactive oxygen species (ROS) and protecting against oxidative stress-induced cell damage. These findings suggest that 5-(3-Acetylphenyl)-3-trifluoromethoxyphenol could be a valuable candidate for developing therapeutic strategies against oxidative-related diseases.

Recent advances in computational chemistry have further enhanced the understanding of the molecular interactions between 5-(3-Acetylphenyl)-3-trifluoromethoxyphenol and its biological targets. Molecular docking studies have been used to predict binding affinities and identify key residues involved in substrate recognition. These computational approaches complement experimental techniques by providing rapid and cost-effective screening of potential drug candidates. The integration of experimental data with computational modeling has accelerated the discovery process, leading to more efficient development of novel therapeutics.

The synthesis of 5-(3-Acetylphenyl)-3-trifluoromethoxyphenol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and flow chemistry techniques, have been employed to improve efficiency and scalability. The availability of synthetic routes has enabled researchers to produce larger quantities of the compound for both laboratory studies and potential clinical trials. This accessibility is crucial for advancing the compound’s development into a viable therapeutic agent.

The safety profile of 5-(3-Acetylphenyl)-3-trifluoromethoxyphenol is another critical aspect that has been thoroughly evaluated. Preclinical toxicology studies have assessed its acute toxicity, chronic toxicity, genotoxicity, and carcinogenic potential. These studies have demonstrated that the compound exhibits low toxicity at relevant doses, suggesting its safety for further clinical investigation. However, additional long-term studies are necessary to fully characterize its safety profile before human trials can be initiated.

The future prospects for 5-(3-Acetylphenyl)-3-trifluoromethoxyphenol are promising, with ongoing research aimed at expanding its therapeutic applications. Investigations are underway to explore its potential in treating neurological disorders by modulating neurotransmitter systems. Additionally, the compound’s anti-inflammatory properties make it a candidate for developing treatments against chronic inflammatory diseases such as rheumatoid arthritis and Crohn’s disease. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further innovation in this area.

In conclusion, 5-(3-Acetylphenyl)-3-trifluoromethoxyphenol (CAS No. 1261920-50-6) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of acetyl and trifluoromethoxy groups provides a versatile scaffold for drug development, while its demonstrated biological activities offer hope for treating various diseases. With continued advancements in synthetic chemistry, computational modeling, and preclinical research, this compound is poised to make meaningful contributions to modern medicine.